Cas no 5524-59-4 (Ethyl 2-oxodecanoate)

Ethyl 2-oxodecanoate is a keto ester compound characterized by its molecular formula C₁₂H₂₂O₃. It features a 10-carbon chain with a ketone group at the second position and an ethyl ester moiety, making it a versatile intermediate in organic synthesis. This compound is particularly valued for its role in the preparation of flavor and fragrance ingredients, as well as its utility in pharmaceutical and agrochemical applications. Its reactive keto group allows for further functionalization, enabling the synthesis of complex molecules. Ethyl 2-oxodecanoate exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in diverse chemical processes.

Ethyl 2-oxodecanoate structure

Product Name:Ethyl 2-oxodecanoate

CAS No:5524-59-4

MF:C₁₂H₂₂O₃

MW:214.301284313202

CID:2667016

PubChem ID:12750087

Update Time:2025-05-22

Ethyl 2-oxodecanoate Chemical and Physical Properties

Names and Identifiers

- 2-Ketocapric acid ethyl ester
- ethyl 2-oxodecanoate
- DTXSID30508867
- ethyl 2-ketodecanoate
- Ethyl2-oxodecanoate
- 5524-59-4
- SCHEMBL1480610
- OCUDNGDEJLEQFG-UHFFFAOYSA-N
- DTXCID40459674
- Ethyl 2-oxodecanoate
- Inchi： 1S/C12H22O3/c1-3-5-6-7-8-9-10-11(13)12(14)15-4-2/h3-10H2,1-2H3
- InChI Key： OCUDNGDEJLEQFG-UHFFFAOYSA-N
- SMILES： O=C(C(=O)OCC)CCCCCCCC

Computed Properties

Exact Mass: 214.15689456Da
Monoisotopic Mass: 214.15689456Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 10
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 43.4Å²

Ethyl 2-oxodecanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM184176-1g	ethyl 2-oxodecanoate	5524-59-4	95%	1g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737998-1g	Ethyl 2-oxodecanoate	5524-59-4	98%	1g	￥2835.00	2024-05-09